Carbanilic acid, m-hydroxythio-, S-methyl ester

• CAS RN: 19962-05-1
• Molecular Formula: C8H9NO2S
• Molecular Weight: 183.23 g/mol
• IUPAC Name: S-methyl N-(3-hydroxyphenyl)carbamothioate
• InChI: InChI=1S/C8H9NO2S/c1-12-8(11)9-6-3-2-4-7(10)5-6/h2-5,10H,1H3,(H,9,11)
• InChI Key: FZMQIVKTRXXFDS-UHFFFAOYSA-N
• SMILES: CSC(=O)NC1=CC(=CC=C1)O
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: Carbanilic acid, m-hydroxythio-, S-methyl ester

Description

Carbanilic acid, m-hydroxythio-, S-methyl ester isa bioactive chemical.

Scientific Research Applications

Transformation in Chemical Synthesis

• Carbanilic acid derivatives, including m-hydroxythio-, S-methyl ester, are used in chemical transformations. For instance, the carbanion generated from methyl methylthiomethyl sulfoxide reacts with an ester to afford an acylated product. This compound can be transformed into derivatives of the corresponding α-hydroxyaldehyde and into an ester with an additional methylene group compared to the original ester (Ogura, Furukawa, & Tsughihashi, 1974).

Mass Spectrometry Studies

• In mass spectrometry, 3-substituted carbanilic acids, including their methyl esters, have been studied for the formation of (M — H)− ions by resonance capture of electrons. The research provides insights into the behavior of these compounds under low and high energy resonance conditions (Voinov & El’kin, 1992).

Agricultural Applications

• Certain carbanilic acid esters have been used in agriculture. For example, desmedipham, a derivative, has shown effects in controlling barnyardgrass in crops like sugarbeets. The interaction of desmedipham with other herbicides and its impact on weed control efficacy has been studied (Dortenzio & Norris, 1979).

Synthesis and Bioactivity

• Carbanilic acid derivatives, such as N-Aralkyl-N-methylaminoethyl carbanilates, have been synthesized and studied for their bioactivity. Modifications in the structure of these derivatives influence their activity, demonstrating the importance of structural arrangement in determining their properties (Rost et al., 1967).

Pharmacological Effects

• In pharmacology, derivatives of carbanilic acid, like pentacaine, have been studied for their effects on smooth muscle contractions. These studies contribute to understanding the potential therapeutic applications of such compounds (Mai et al., 1996).

Polymer Science

• Carbanilic acid esters have been utilized in polymer science. For example, novel monomers like 4-methyl-3-(carbamate)–carbanilic acid-4-cyclooctene ester have been synthesized and used in copolymerization processes, highlighting their role in the development of new polymeric materials (Shi et al., 2010).